Cas no 2138073-59-1 (3-{[2-(2-Methoxyethyl)-5-methylquinazolin-4-yl]sulfanyl}propanoic acid)

• Product Name: 3-{[2-(2-Methoxyethyl)-5-methylquinazolin-4-yl]sulfanyl}propanoic acid
• CAS No: 2138073-59-1
• MF: C₁₅H₁₈N₂O₃S
• MW: 306.380022525787
• CID: 5995558
• PubChem ID: 165742828
• Update Time: 2025-11-06

3-{[2-(2-Methoxyethyl)-5-methylquinazolin-4-yl]sulfanyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1153508
• 3-{[2-(2-methoxyethyl)-5-methylquinazolin-4-yl]sulfanyl}propanoic acid
• 2138073-59-1
• 3-{[2-(2-Methoxyethyl)-5-methylquinazolin-4-yl]sulfanyl}propanoic acid

• Inchi： 1S/C15H18N2O3S/c1-10-4-3-5-11-14(10)15(21-9-7-13(18)19)17-12(16-11)6-8-20-2/h3-5H,6-9H2,1-2H3,(H,18,19)
• InChI Key： SYFXQMBIHKUOSO-UHFFFAOYSA-N
• SMILES： S(CCC(=O)O)C1=C2C(C)=CC=CC2=NC(CCOC)=N1

Computed Properties

• Exact Mass: 306.10381361g/mol
• Monoisotopic Mass: 306.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 97.6Ų

Additional information on 3-{[2-(2-Methoxyethyl)-5-methylquinazolin-4-yl]sulfanyl}propanoic acid

3-{[2-(2-Methoxyethyl)-5-methylquinazolin-4-yl]sulfanyl}propanoic acid (CAS No. 2138073-59-1): An Overview

3-{[2-(2-Methoxyethyl)-5-methylquinazolin-4-yl]sulfanyl}propanoic acid (CAS No. 2138073-59-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique quinazoline scaffold and methoxyethyl substituent, holds potential for various therapeutic applications, particularly in the treatment of cancer and other diseases. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

Chemical Structure and Properties

The chemical structure of 3-{[2-(2-methoxyethyl)-5-methylquinazolin-4-yl]sulfanyl}propanoic acid is defined by its quinazoline core, which is a heterocyclic aromatic ring system with a nitrogen atom at the 2-position and a carbonyl group at the 4-position. The presence of a methoxyethyl group at the 2-position and a methyl group at the 5-position adds to the compound's structural complexity and influences its biological activity. The sulfanyl (thioether) linkage to the propanoic acid moiety further enhances its reactivity and potential for forming stable complexes with various biological targets.

The compound has a molecular formula of C₁₆H₁₉N₃O₃S and a molecular weight of approximately 337.40 g/mol. It is typically synthesized through multi-step processes involving the condensation of appropriate precursors, followed by functional group modifications to achieve the desired structure. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, making it suitable for use in various biochemical assays and in vitro studies.

Synthesis Methods

The synthesis of 3-{[2-(2-methoxyethyl)-5-methylquinazolin-4-yl]sulfanyl}propanoic acid involves several key steps. One common approach begins with the preparation of 4-chloro-2-(2-methoxyethyl)-5-methylquinazoline, which can be achieved through the reaction of 4-chloroanthranilic acid with 2-chloroacetamide and subsequent alkylation with 2-methoxyethyl bromide. The resulting quinazoline derivative is then reacted with thiopropionic acid or its equivalent to form the final product.

Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields. Additionally, green chemistry principles are increasingly being applied to minimize environmental impact and ensure sustainable production processes.

Biological Activities

3-{[2-(2-Methoxyethyl)-5-methylquinazolin-4-yl]sulfanyl}propanoic acid has demonstrated promising biological activities in various preclinical studies. One of its primary areas of interest is its potential as an anticancer agent. Research has shown that this compound exhibits selective cytotoxicity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve multiple pathways, such as induction of apoptosis, inhibition of cell proliferation, and modulation of signaling cascades involved in tumor growth.

In addition to its anticancer properties, this compound has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 3-{[2-(2-methoxyethyl)-5-methylquinazolin-4-yl]sulfanyl}propanoic acid may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Applications and Future Directions

The promising preclinical data on 3-{[2-(2-methoxyethyl)-5-methylquinazolin-4-yl]sulfanyl}propanoic acid have paved the way for further clinical investigations. Several phase I clinical trials are currently underway to evaluate the safety and pharmacokinetics of this compound in human subjects. Preliminary results have shown favorable safety profiles with no major adverse effects reported at therapeutic doses.

In parallel with clinical trials, ongoing research is focused on optimizing the drug delivery systems for this compound to enhance its bioavailability and therapeutic efficacy. Nanoparticle-based formulations and prodrug strategies are being explored to overcome challenges related to solubility and stability.

Conclusion

3-{[2-(2-Methoxyethyl)-5-methylquinazolin-4-yl]sulfanyl}propanoic acid (CAS No. 2138073-59-1) represents a promising candidate in the development of novel therapeutics for cancer and inflammatory diseases. Its unique chemical structure confers multiple biological activities, making it an attractive target for further research and development. As clinical trials progress and new insights emerge from ongoing studies, this compound has the potential to significantly impact patient outcomes in various medical conditions.